Cas no 1877421-76-5 (benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate)

• Product Name: benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate
• CAS No: 1877421-76-5
• MF: C₁₄H₁₆BrN₃O₂
• MW: 338.1997423172
• CID: 6220830
• PubChem ID: 130570425
• Update Time: 2025-05-20

benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7088666
• 1877421-76-5
• benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate

• Inchi： 1S/C14H16BrN3O2/c15-13-9-17-18(10-13)8-4-7-16-14(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,11H2,(H,16,19)
• InChI Key： LNCRCCOGPGLMPN-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.04259g/mol
• Monoisotopic Mass: 337.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate

Benzyl N-[3-(4-Bromo-1H-Pyrazol-1-Yl)Propyl]Carbamate

Benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate, with CAS No. 1877421-76-5, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a benzyl group with a pyrazole ring and a carbamate functional group. The presence of the bromine atom in the pyrazole ring adds to its chemical diversity and potential for various applications.

The synthesis of Benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and carbonylations. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The compound's structure has been explored for its potential as a building block in medicinal chemistry, particularly in the development of bioactive molecules.

One of the most promising applications of Benzyl N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]carbamate lies in its role as an intermediate in the synthesis of pharmacologically active compounds. For instance, researchers have investigated its use in the development of inhibitors for various enzymes, including kinases and proteases. These studies have highlighted its potential as a lead compound for drug discovery efforts targeting diseases such as cancer and inflammatory disorders.

Recent advancements in computational chemistry have also enabled researchers to predict the biological activity of Benzyl N-[3-(4-bromo-1H-pyrazol-1-y l)propyl]carbamate with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into its binding affinities with various protein targets. These findings underscore the importance of this compound in understanding the relationship between chemical structure and biological function.

In addition to its pharmacological applications, Benzyl N-[3-(4-bromo-1H-pyrazol-1-y l)prop yl]carbamate has been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various substrate materials, paving the way for its integration into advanced materials systems.

The study of Benzyl N-[3-(4-bromo-1H-pyrazol - ̃ yl)prop yl]carb amate has also contributed to our understanding of pyrazole chemistry. Pyrazoles are heterocyclic compounds known for their versatility and wide range of applications in organic synthesis. The bromine substitution at position 4 of the pyrazole ring introduces new reactivity patterns, which have been exploited in various transformations. This has led to the development of novel synthetic routes for complex molecules.

Furthermore, recent research has focused on the stereochemical properties of Benzyl N-[3-(4-bromo - ̃ H -py razo l - ̃ yl )pro p yl ]c arb am ate . By investigating its enantiomeric excess and optical activity, scientists have gained insights into its potential as a chiral building block in asymmetric synthesis. This has implications for the development of enantioselective catalysts and chiral recognition systems.

In conclusion, Benzyl N-[3-(4-bromo - ̃ H -py razo l - ̃ yl )pro p yl ]c arb am ate is a versatile compound with a wide range of applications in organic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with diverse biological and physical properties. As ongoing research continues to uncover new aspects of this compound's chemistry and biology, its role as a key player in modern science is likely to grow even further.